8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2-methoxyethylamino)methyl]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C11H17N5O3/c1-15-9-8(10(17)16(2)11(15)18)13-7(14-9)6-12-4-5-19-3/h12H,4-6H2,1-3H3,(H,13,14)
• InChI Key: IPENRVVYESSALP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CNCCOC
• Molecular Formula: C11H17N5O3
• Molecular Weight: 267.28 g/mol

Description

8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as theophylline, is a xanthine derivative that has been used as a bronchodilator for the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Theophylline has also been shown to have potential therapeutic effects in other medical conditions, such as cardiovascular disease, neurological disorders, and cancer.

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Studies have shown that derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl, a class closely related to the specified compound, possess significant analgesic and anti-inflammatory properties. A series of these derivatives demonstrated increased activity compared to acetylsalicylic acid in in vivo models, suggesting their potential as new analgesic and anti-inflammatory agents. The compounds also exhibited inhibitory effects on phosphodiesterase activity, hinting at their multifaceted pharmacological profiles (Zygmunt et al., 2015).

Synthesis and Structural Studies

Research into the synthesis and structural analysis of purine derivatives has contributed to a deeper understanding of their chemical properties and potential applications. For example, the synthesis of 1-8H-Pyrano[3,2-g]benzoxazol-8-ones from 7-Methoxyimino-4-methylchromene-2,8-dione explores the chemical versatility of methoxy-substituted purines, offering insights into their potential utility in various scientific applications (Nicolaides et al., 1993).

Antiviral and Antihypertensive Activity

Further investigation into 7,8-polymethylenepurine derivatives has revealed their potential for antiviral and antihypertensive activity. This research underscores the possibility of exploiting purine derivatives for therapeutic applications beyond their traditional use, highlighting the compound's relevance in developing new pharmacological interventions (Nilov et al., 1995).

Molecular Interaction Studies

The study of molecular interactions, such as those detailed in the investigation of 8-(4-ethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, provides valuable insights into the intermolecular forces at play within and between molecules of this class. Such research can inform the design of new materials and drugs by elucidating the roles of electrostatic and dispersion energy contributions in molecular stability and reactivity (Shukla et al., 2020).